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Compound of Interest

Compound Name: Eliapixant

Cat. No.: B607290 Get Quote

Eliapixant Technical Support Center
Welcome to the technical support resource for Eliapixant. This guide provides detailed

information on the solubility and preparation of Eliapixant in Dimethyl Sulfoxide (DMSO), along

with troubleshooting advice to ensure successful experimental outcomes.

Frequently Asked Questions (FAQs)
Q1: What is the solubility of Eliapixant in DMSO?

A1: The solubility of Eliapixant in DMSO can vary slightly between suppliers, but it is generally

considered to be well-soluble with assistance. It is crucial to use fresh, anhydrous DMSO as its

hygroscopic nature can reduce the solubility of the compound[1][2]. For optimal results,

techniques such as sonication and gentle warming are often recommended[1][3].

Q2: How should I prepare a stock solution of Eliapixant in DMSO?

A2: To prepare a stock solution, dissolve Eliapixant powder in high-quality, anhydrous DMSO

to your desired concentration. To aid dissolution, you can use methods like vortexing,

sonication, and warming the solution to 60°C[1]. Always ensure the compound is fully dissolved

before use.

Q3: What are the recommended storage conditions for Eliapixant DMSO stock solutions?

A3: For long-term storage, it is recommended to store Eliapixant stock solutions at -80°C,

which should maintain stability for up to six months. For shorter-term storage, -20°C is suitable
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for up to one month. It is advisable to aliquot the stock solution into smaller, single-use volumes

to avoid repeated freeze-thaw cycles.

Q4: My Eliapixant solution precipitated after dilution in an aqueous buffer. What should I do?

A4: Precipitation upon dilution of a DMSO stock solution into aqueous media is a common

issue for many organic compounds. To resolve this, you can try vortexing or sonicating the

solution. Gentle warming in a water bath (e.g., at 37°C) can also help to redissolve the

precipitate. Ensure the precipitate is fully dissolved before adding it to your experimental setup.

Q5: What is the maximum recommended final concentration of DMSO in my in vitro cell-based

assays?

A5: To avoid solvent-induced toxicity to cells, the final concentration of DMSO in your cell

culture medium should be kept as low as possible, typically below 0.5%. It is best practice to

keep it at 0.1% or lower if possible. Always include a vehicle control with the same final DMSO

concentration in your experiments.

Data Presentation
Table 1: Solubility of Eliapixant in DMSO

Supplier
Concentration
(mg/mL)

Molar
Concentration
(mM)

Dissolution
Recommendations

MedchemExpress 33.33 69.66

Ultrasonic and

warming to 60°C; use

newly opened DMSO.

TargetMol 30 62.70

Sonication and

heating to 60°C are

recommended.

Selleck Chemicals 96 200.63

Use fresh DMSO as

moisture can reduce

solubility.
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Experimental Protocols
Protocol 1: Preparation of a 10 mM Eliapixant Stock
Solution in DMSO
Materials:

Eliapixant powder (CAS No: 1948229-21-7)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or sonicator

Procedure:

Calculate the required mass: Based on the molecular weight of Eliapixant (478.49 g/mol ),

calculate the mass needed for your desired volume of 10 mM stock solution. For 1 mL, you

will need 4.78 mg.

Weigh the compound: Carefully weigh the calculated amount of Eliapixant powder and

transfer it to a sterile vial.

Add DMSO: Add the desired volume of anhydrous DMSO to the vial.

Dissolve the compound: Tightly cap the vial and vortex thoroughly. If the compound does not

fully dissolve, use a sonicator or warm the solution in a 37-60°C water bath for a few minutes

until the solution is clear.

Storage: Once fully dissolved, aliquot the stock solution into single-use volumes and store at

-20°C for up to one month or -80°C for up to six months.

Protocol 2: Preparation of a Working Solution for In Vitro
Assays
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Materials:

10 mM Eliapixant stock solution in DMSO

Sterile cell culture medium or aqueous buffer

Procedure:

Thaw the stock solution: Thaw an aliquot of the 10 mM Eliapixant stock solution at room

temperature.

Dilute to working concentration: Perform serial dilutions of the stock solution in your pre-

warmed cell culture medium or buffer to achieve the desired final concentration. Ensure the

final DMSO concentration is below 0.5%.

Mix thoroughly: Gently mix the working solution. If any precipitation occurs, follow the steps

outlined in the troubleshooting FAQ.

Vehicle Control: Prepare a vehicle control with the same final concentration of DMSO as

your highest concentration working solution.

Visualizations

Experimental Workflow: Eliapixant Solution Preparation

Stock Solution Preparation
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Caption: Workflow for preparing Eliapixant stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b607290?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/eliapixant.html
https://www.selleckchem.com/products/eliapixant.html
https://www.targetmol.com/compound/eliapixant
https://www.benchchem.com/product/b607290#eliapixant-solubility-and-preparation-in-dmso
https://www.benchchem.com/product/b607290#eliapixant-solubility-and-preparation-in-dmso
https://www.benchchem.com/product/b607290#eliapixant-solubility-and-preparation-in-dmso
https://www.benchchem.com/product/b607290#eliapixant-solubility-and-preparation-in-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b607290?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

